Cas no 84944-47-8 (1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-)

• Product Name: 1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-
• CAS No: 84944-47-8
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 853311
• PubChem ID: 45117220
• Update Time: 2025-04-19

1H-2-Benzopyran-1,3(4H)-dione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-
• 1H-2-Benzopyran-1,3(4H)-dione,5-methyl-(9CI)
• 5-Methylisochroman-1,3-dione
• SCHEMBL2331540
• 84944-47-8
• 5-methyl-3,4-dihydro-1H-2-benzopyran-1,3-dione

• Inchi： 1S/C10H8O3/c1-6-3-2-4-7-8(6)5-9(11)13-10(7)12/h2-4H,5H2,1H3
• InChI Key： WLNCTDMMBYZQDX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C)C=2CC1=O)=O

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans